7-Methoxy-1H-pyrrolo[2,3-C]pyridine
Overview
Description
7-Methoxy-1H-pyrrolo[2,3-C]pyridine is a useful research compound. Its molecular formula is C8H8N2O and its molecular weight is 148.16 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
C-Met Inhibitors : A study designed and synthesized novel 1H-pyrrolo[2,3-b]pyridine derivatives as c-Met inhibitors, showing potential in cancer therapy (Liu et al., 2016).
Rhodium-Catalyzed Asymmetric Addition : Another research focused on the rhodium-catalyzed asymmetric 1,4-addition of arylboronic acids to 3-benzylidene-1H-pyrrolo[2,3-b]pyridin-2(3H)-ones, producing new derivatives of this compound (Croix et al., 2015).
Thalidomide Derivatives Synthesis : A series of thalidomide derivatives named 3-methoxy-6-substituted 5,6-dihydropyrrolo(3,4-b)pyridin-7-ones were synthesized, with potential applications in cancer treatment (孙广龙 et al., 2014).
Regioselective Functionalization : Research on selective functionalization at the 6-position of 1H-pyrrolo[2,3-b]pyridine (7-azaindole) was achieved through Reissert-Henze type reaction (Minakata et al., 1992).
Synthesis of Fused Tricyclic Derivatives : A study reported the synthesis of various 7-substituted 6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-5-ones by reacting 7-hydroxy derivatives with nucleophiles (Goto et al., 1991).
Fungicidal Activity Correlation : A study synthesized 3- and 6-substituted 1H-pyrrolo[2,3-b]pyridine derivatives and found a relationship between their fungicidal activity and their calculated ionization potentials (Minakata et al., 1997).
Synthesis of Linear Pyrroloquinolines : The potential of using 2,3-dimethyl-7-methoxy-6-aminoindole for producing pyrroloquinolines was explored, demonstrating the activation for the closure of the pyridine ring (Yamashkin et al., 1997).
Synthesis of Pyrrolylpyridines : A novel synthesis method for pyrrolylpyridines from alkynes and isothiocyanates was developed, showing potential in medicinal and materials science applications (Nedolya et al., 2015).
Future Directions
The future directions for “7-Methoxy-1H-pyrrolo[2,3-C]pyridine” and its derivatives could involve further exploration of their potential biological activities and applications in medicinal chemistry . This includes the development of new compounds containing this scaffold due to its broad spectrum of pharmacological properties .
Mechanism of Action
Target of Action
The primary target of 7-Methoxy-1H-pyrrolo[2,3-C]pyridine is the Fibroblast Growth Factor Receptor (FGFR) . FGFR is a family of four distinct isoforms (FGFR1–4) found across various tissue types and expressed to different extents under varying conditions . Abnormal activation of the FGFR signaling pathway plays an essential role in various types of tumors, making FGFR an attractive target for cancer therapy .
Mode of Action
Upon binding to fibroblast growth factors, the receptor undergoes dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail . This results in activation of downstream signaling including RAS–MEK–ERK, PLCγ, and PI3K–Akt . This compound inhibits FGFR, thereby preventing these downstream effects .
Biochemical Pathways
The inhibition of FGFR by this compound affects the RAS–MEK–ERK, PLCγ, and PI3K–Akt signaling pathways . These pathways regulate organ development, cell proliferation and migration, angiogenesis, and other processes . By inhibiting FGFR, this compound disrupts these pathways, potentially leading to the inhibition of tumor growth .
Pharmacokinetics
The compound’s molecular weight is 22023 , which suggests it may have favorable pharmacokinetic properties, as compounds with a molecular weight below 500 are generally well-absorbed .
Result of Action
In vitro, this compound has been shown to inhibit breast cancer 4T1 cell proliferation and induce apoptosis . It also significantly inhibited the migration and invasion of 4T1 cells . These results suggest that this compound could have potential as a therapeutic agent in cancer treatment .
Action Environment
For instance, the storage temperature for this compound is recommended to be between 0-5°C , suggesting that temperature could affect its stability.
Biochemical Analysis
Biochemical Properties
Pyrrolopyridine derivatives have been studied for their potential as analgesic and sedative agents . They have also been found to have antidiabetic, antimycobacterial, antiviral, and antitumor activities .
Cellular Effects
Some pyrrolopyridine derivatives have been shown to inhibit cell proliferation and induce apoptosis in breast cancer cells . They also significantly inhibited the migration and invasion of these cells .
Molecular Mechanism
Some pyrrolopyridine derivatives have been found to inhibit the fibroblast growth factor receptor (FGFR), which plays an essential role in various types of tumors .
Metabolic Pathways
Pyrrolopyridine derivatives have been found to interact with various enzymes and cofactors .
Properties
IUPAC Name |
7-methoxy-1H-pyrrolo[2,3-c]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2O/c1-11-8-7-6(2-4-9-7)3-5-10-8/h2-5,9H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHEGHTSBMVYYAM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=CC2=C1NC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90452453 | |
Record name | 7-METHOXY-1H-PYRROLO[2,3-C]PYRIDINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90452453 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
160590-40-9 | |
Record name | 7-METHOXY-1H-PYRROLO[2,3-C]PYRIDINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90452453 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 7-Methoxy-6-azaindole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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